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Cat. No.: B1684647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PIK-294 is a potent and highly selective inhibitor of the phosphoinositide 3-kinase (PI3K) p110δ

isoform, with an IC50 of 10 nM. It exhibits significant selectivity over other Class I PI3K

isoforms, with IC50 values of 10 µM for p110α, 0.49 µM for p110β, and 0.16 µM for p110γ. This

selectivity makes PIK-294 a valuable tool for investigating the specific roles of p110δ in various

cellular processes, including cell signaling, proliferation, migration, and survival. The

PI3K/Akt/mTOR pathway is a critical signaling cascade that is frequently dysregulated in

cancer and inflammatory diseases, making it a key target for drug discovery.

These application notes provide recommended concentrations of PIK-294 for various in vitro

assays, along with detailed protocols for key experiments to guide researchers in their studies.

Data Presentation: Recommended PIK-294
Concentrations
The optimal concentration of PIK-294 will vary depending on the cell type, assay duration, and

specific research question. The following table summarizes recommended concentration

ranges based on published data and typical experimental conditions. It is always

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific cell line and assay.
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Assay Type Cell Type
Concentration
Range

Incubation
Time

Notes

Kinase Assay Purified p110δ 1 nM - 100 nM 20 minutes

The IC50 for

p110δ is 10 nM.

A range of

concentrations

around the IC50

should be tested.

Neutrophil

Migration/Chemo

taxis

Primary Human

Neutrophils
1 µM - 10 µM

30 minutes pre-

incubation

Significant

inhibition of

CXCL8-induced

migration has

been observed in

this range.

Akt

Phosphorylation

Inhibition

(Western Blot)

Primary Human

Neutrophils
10 µM

2 minutes pre-

treatment

Effective for

reducing Akt

phosphorylation.

A time course

and dose-

response are

recommended.

Cell

Viability/Proliferat

ion (e.g., MTT,

CCK-8)

Various Cancer

Cell Lines
100 nM - 50 µM 24 - 72 hours

IC50 values can

vary widely

between cell

lines. A broad

concentration

range is

recommended

for initial

screening.
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Neutrophil-

Sperm

Interaction

Inhibition

Bovine

Neutrophils and

Sperm

≤10 nM Not specified

PIK-294 was

shown to be

highly potent in

this specific

assay.[1]

Signaling Pathway
The following diagram illustrates the PI3K/Akt/mTOR signaling pathway and the point of

inhibition by PIK-294.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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